Vanillic acid - d3

Specification

• Molecular Formula: C8H5D3O4
• Molecular Weight: 171.167

Introduction

Chemical Structure and Properties

Physical and Chemical Properties

The compound is typically stable under standard laboratory storage conditions, though precise stability data specific to the deuterated form is limited in the available literature. As with most deuterated standards, it is generally recommended to store vanillic acid-d3 under cool, dry conditions and protected from light to maintain its isotopic integrity.

Analytical Applications

Internal Standardization in Mass Spectrometry

Vanillic acid-d3 serves as an excellent internal standard for quantitative analysis of vanillic acid and related compounds in various matrices. The deuterium labeling creates a mass shift that allows clear distinction between the analyte and internal standard during mass spectrometric detection, while maintaining nearly identical chemical behavior during sample preparation and chromatographic separation.

This property is particularly valuable in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods, where precise quantification of analytes depends on reliable internal standardization to account for variations in sample preparation, matrix effects, and instrument response.

LC-MS/MS Method Development

Research has demonstrated the utility of vanillic acid-d3 in the development of rapid and sensitive analytical methods. A notable example is the ultra-high performance liquid chromatography tandem mass spectrometry (UHPLC-ESI-MS/MS) method established for determining vanillic acid in rat plasma.

This method employed:

• Protein precipitation with acetonitrile for sample preparation

• Chromatographic separation on a ZORBAX RRHD Eclipse Plus C18 column (2.1 × 100 mm, 1.8 μm)

• Gradient elution using 0.1% formic acid and acetonitrile as mobile phases

• Multiple reaction monitoring (MRM) in negative ion mode for quantification

• A linear calibration range of 2-1000 ng/mL with correlation coefficients exceeding 0.99

While caffeic acid was used as the internal standard in this particular study, the method illustrates the type of analytical approach where vanillic acid-d3 would be ideally employed.

Research Applications and Findings

Relationship to Parent Compound Research

Understanding the research on vanillic acid itself provides context for applications of its deuterated analog. Studies have demonstrated that vanillic acid exhibits several biological activities, including:

• Antioxidant properties that help regulate redox homeostasis

• Anti-cancer effects, particularly against endometrial carcinoma induced by N-methyl-N'-nitro-N-nitrosoguanidine (MNNG) in experimental models

• Ability to normalize histopathological alterations and reduce lipid peroxidation

• Capacity to increase antioxidant levels and downregulate the expression of matrix metalloproteinases (MMP-2, MMP-9) and cyclin D1

These findings on the biological activity of vanillic acid highlight areas where precise quantification using vanillic acid-d3 as an internal standard would be valuable for determining efficacious doses and monitoring plasma concentrations.

Comparison with Vanillic Acid and Related Compounds

Differential Properties from Parent Compound

The principal difference between vanillic acid-d3 and regular vanillic acid lies in their molecular weights (171.1652 g/mol versus 168.15 g/mol, respectively) due to the replacement of three hydrogen atoms with deuterium. This mass difference creates distinct mass spectrometric signals while maintaining identical chemical behavior in most reactions and interactions.

Comparative Analysis with Isomers

While vanillic acid-d3 itself hasn't been directly compared with isomers in the available research results, studies on non-deuterated vanillic acid (VA) have examined its properties alongside isomers such as iso-vanillic acid (iso-VA) and ortho-vanillic acid (ortho-VA). These studies have revealed differences in antimicrobial activity profiles despite similar toxic, genotoxic, and oxidative stress-inducing effects.

Such comparative analyses demonstrate the importance of precise analytical methods that can distinguish between structurally similar compounds, further highlighting the value of isotopically labeled standards like vanillic acid-d3 in analytical chemistry.

Analytical Method Development Using Vanillic Acid-d3

Sample Preparation Considerations

When utilizing vanillic acid-d3 as an internal standard, sample preparation typically involves:

• Addition of a known concentration of vanillic acid-d3 to the sample early in the preparation process

• Protein precipitation (commonly with acetonitrile) for biological matrices

• Centrifugation and collection of supernatant

• Filtration or additional clean-up steps as required

• Analysis by LC-MS/MS or similar techniques

This approach allows for correction of analyte losses during sample preparation and variations in instrument response, enhancing the reliability of quantitative results.

Chromatographic and Mass Spectrometric Parameters

Optimal analytical methods using vanillic acid-d3 typically employ:

• Reversed-phase chromatography, often utilizing C18 columns

• Mobile phases containing acidified water (typically with formic acid) and organic modifiers such as acetonitrile

• Gradient elution programs optimized for separation of vanillic acid from related compounds

• Multiple reaction monitoring in negative ion mode for mass spectrometric detection

• Monitoring of specific mass transitions for both vanillic acid and its deuterated analog

Future Research Directions

Expanding Applications

The application potential for vanillic acid-d3 extends beyond conventional analytical chemistry into emerging fields:

• Metabolomics studies investigating phenolic acid pathways

• Environmental monitoring of plant-derived compounds

• Food authentication and quality control

• Clinical diagnostics related to dietary biomarkers

Method Innovations

Ongoing advancements in analytical technologies suggest several promising directions for vanillic acid-d3 utilization:

• Integration with miniaturized and portable mass spectrometry systems

• Application in ambient ionization techniques for rapid analysis

• Incorporation into multi-analyte isotope dilution methods

• Development of validated methods for various complex matrices